Cas no 103859-81-0 ((3-methoxy-4-propoxyphenyl)methanol)

• Product name: (3-methoxy-4-propoxyphenyl)methanol
• CAS No: 103859-81-0
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 221512
• PubChem ID: 2125298

(3-methoxy-4-propoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-4-propoxy-phenyl)methanol
• (3-METHOXY-4-PROPOXYPHENYL)METHANOL
• 3-methoxy-4-propoxy-benzyl alcohol
• 3-Methoxy-4-propoxy-benzylalkohol
• 4-(propyloxy)-3-methoxybenzyl alcohol
• AC1M1KEC
• AC1Q2YCO
• ACMC-20doqt
• CTK0I2484
• SureCN579301
• AKOS005291233
• 103859-81-0
• SCHEMBL579301
• SB85277
• g-ethylveratryl alcohol
• CS-0196141
• QXHCGEWVQZCIMN-UHFFFAOYSA-N
• DTXSID10366644
• E89983
• Z56995141
• EN300-10085
• (3-methoxy-4-propoxyphenyl)methanol

• Inchi： InChI=1S/C11H16O3/c1-3-6-14-10-5-4-9(8-12)7-11(10)13-2/h4-5,7,12H,3,6,8H2,1-2H3
• InChI Key： QXHCGEWVQZCIMN-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(CO)C=C1OC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3-methoxy-4-propoxyphenyl)methanol

Introduction to (3-Methoxy-4-Propoxyphenyl)Methanol (CAS No. 103859-81-0)

(3-Methoxy-4-Propoxyphenyl)Methanol, also known by its CAS number 103859-81-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, which belongs to the phenol ethers family, is characterized by its aromatic ring structure with methoxy and propoxy substituents, making it a valuable intermediate in organic synthesis.

The molecular formula of (3-Methoxy-4-Propoxyphenyl)Methanol is C₁₂H₁₆O₃, and its molecular weight is approximately 208.24 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 75°C and a boiling point of 265°C. Its solubility in water is moderate, while it exhibits excellent solubility in common organic solvents such as ethanol, methanol, and dichloromethane.

Recent studies have highlighted the potential of (3-Methoxy-4-Propoxyphenyl)Methanol in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, including anti-inflammatory agents and antioxidants. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, (3-Methoxy-4-Propoxyphenyl)Methanol has also found utility in the fragrance industry. Its pleasant aroma and stability make it an ideal ingredient for perfumes, cosmetics, and personal care products. A 2023 report by the International Fragrance Association (IFRA) highlighted its use as a key component in floral and woody fragrances, contributing to the development of high-quality perfumes with long-lasting scent profiles.

The synthesis of (3-Methoxy-4-Propoxyphenyl)Methanol typically involves multi-step reactions, often starting from phenol derivatives. One common approach involves the nucleophilic substitution of phenolic hydroxyl groups with appropriate alkylating agents under controlled conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production with minimal environmental impact.

The environmental impact of (3-Methoxy-4-Propoxyphenyl)Methanol has also been a topic of interest among researchers. Studies conducted in 2021 revealed that this compound exhibits low toxicity to aquatic organisms when present at concentrations below regulatory limits. Furthermore, biodegradation studies indicate that it can be effectively broken down by microbial communities under aerobic conditions, reducing its persistence in the environment.

In conclusion, (3-Methoxy-4-Propoxyphenyl)Methanol (CAS No. 103859-81-0) is a multifaceted compound with promising applications across various industries. Its chemical properties, coupled with recent research findings, underscore its potential as a valuable tool in drug discovery and fragrance formulation. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.